methyl 4-{[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]methyl}benzoate

• IUPAC Name: methyl 4-[(1-phenyl-1,2,4-triazol-3-yl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C17H15N3O2S/c1-22-16(21)14-9-7-13(8-10-14)11-23-17-18-12-20(19-17)15-5-3-2-4-6-15/h2-10,12H,11H2,1H3
• InChI Key: NUBIHZAYDHRRID-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CSC2=NN(C=N2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

Methyl 4-{[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]methyl}benzoate is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.08849790 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

It is known that 1,2,4-triazole derivatives can bind with high affinity to multiple receptors , which suggests that this compound may also interact with various biological targets.

Mode of Action

It is known that the n1 and n2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This suggests that the compound may interact with its targets through these nitrogen atoms, leading to changes in the target’s function.

Biochemical Pathways

It is known that triazole derivatives can exhibit a broad range of biological activities , suggesting that this compound may affect multiple biochemical pathways.

Pharmacokinetics

In silico studies of similar compounds have shown that they possess drug-like properties , suggesting that this compound may also have favorable ADME properties that impact its bioavailability.

Result of Action

It is known that some 1,2,4-triazole derivatives have shown cytotoxic activities against tumor cell lines , suggesting that this compound may also have similar effects.

Action Environment

It is known that the activity of triazole derivatives can be influenced by various factors , suggesting that environmental factors may also influence the action of this compound.

Safety and Hazards

The safety and hazards of similar compounds have been evaluated. For instance, the cytotoxic activities of the synthesized compounds were evaluated against three human cancer cell lines including MCF-7, Hela, and A549. Most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.